Cas no 4030-28-8 (4,5-dihydro-2,4-dimethyl-5-oxo-1H-Pyrrole-3-carboxylic acid ethyl ester)

• Product Name: 4,5-dihydro-2,4-dimethyl-5-oxo-1H-Pyrrole-3-carboxylic acid ethyl ester
• CAS No: 4030-28-8
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 1112061
• PubChem ID: 138098
• Update Time: 2025-04-20

4,5-dihydro-2,4-dimethyl-5-oxo-1H-Pyrrole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4,5-dihydro-2,4-dimethyl-5-oxo-1H-Pyrrole-3-carboxylic acid ethyl ester
• 2,4-Dimethyl-5-hydroxy-1H-pyrrol-3-carboxylic acid ethyl ester
• ethyl 5-hydroxy-2,4-dimethyl-1H-pyrrole-3-carboxylate
• DTXSID10193316
• 4030-28-8

• Inchi： 1S/C9H13NO3/c1-4-13-9(12)7-5(2)8(11)10-6(7)3/h10-11H,4H2,1-3H3
• InChI Key： JNQZBAQUMFAVOI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)NC(=C1C)O)=O

Computed Properties

• Exact Mass: 183.08959
• Monoisotopic Mass: 183.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• Density: 1.196
• Boiling Point: 377.5°C at 760 mmHg
• Flash Point: 182.1°C
• Refractive Index: 1.547
• PSA: 62.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines